2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H19N3O4S/c1-26-17-5-3-2-4-15(17)11-22-20(25)12-29-21-9-7-16(23-24-21)14-6-8-18-19(10-14)28-13-27-18/h2-10H,11-13H2,1H3,(H,22,25)
• InChI Key: XJAGZMHDLHNAQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CSC2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol
• CAS No.: 890953-30-7

Description

2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-[(2-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures of similar acetamide compounds reveals insights into molecular conformations, which are fundamental for understanding compound interactions at the molecular level. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and its analogs have shown folded conformations stabilized by intramolecular hydrogen bonding, offering a basis for designing molecules with desired biological activities (S. Subasri et al., 2016) (S. Subasri et al., 2017).

Antinociceptive Activity

Derivatives of pyridazinone, which share structural features with the compound , have been synthesized and evaluated for their antinociceptive (pain-relieving) activities. This research demonstrates the potential therapeutic applications of such compounds in pain management (D. Doğruer et al., 2000).

Antitumor Activity

The synthesis and evaluation of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, which are structurally related to the compound of interest, have highlighted their potent anticancer activities against various human cancer cell lines, underscoring the significance of such compounds in developing new anticancer therapies (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).

Enzyme Inhibition

New sulfonamides with benzodioxane and acetamide moieties have been synthesized and tested for their enzyme inhibitory potentials, specifically targeting α-glucosidase and acetylcholinesterase, which play crucial roles in diabetes and Alzheimer's disease, respectively. This research could pave the way for novel treatments for these conditions (M. Abbasi et al., 2019).